Cas no 61445-60-1 (Benzenebutanamide, 4-nitro-)

Benzenebutanamide, 4-nitro- structure
Benzenebutanamide, 4-nitro- structure
Product Name:Benzenebutanamide, 4-nitro-
CAS No:61445-60-1
MF:C10H12N2O3
MW:208.213882446289
CID:479127
PubChem ID:10679865
Update Time:2025-04-19

Benzenebutanamide, 4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanamide, 4-nitro-
    • 4-(4-nitrophenyl)butanamide
    • AZIJUQJAJIZXFC-UHFFFAOYSA-N
    • DTXSID50443403
    • SCHEMBL2850348
    • 61445-60-1
    • Inchi: 1S/C10H12N2O3/c11-10(13)3-1-2-8-4-6-9(7-5-8)12(14)15/h4-7H,1-3H2,(H2,11,13)
    • InChI Key: AZIJUQJAJIZXFC-UHFFFAOYSA-N
    • SMILES: O=C(CCCC1C=CC(=CC=1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 208.08486
  • Monoisotopic Mass: 208.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 88.9Ų

Experimental Properties

  • PSA: 86.23

Benzenebutanamide, 4-nitro- Related Literature

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